Anthracenes
Anthracenes are a class of polycyclic aromatic hydrocarbons (PAHs) derived from coal tar and natural gas processing. Structurally, anthracene consists of three fused benzene rings, making it the simplest and smallest member of this family. Due to its unique molecular structure, anthracene exhibits interesting optical properties, including strong fluorescence in both solid and solution states under ultraviolet light. This characteristic makes it useful for various applications such as organic semiconductors, photovoltaic materials, and fluorescent labels in biochemistry.
In the chemical industry, anthracenes are used to produce dyes, pigments, and certain pharmaceuticals. Their ability to accept electrons from other molecules also allows them to be utilized in organic electroluminescent devices (OLEDs). Furthermore, due to their aromatic nature, anthracene derivatives can serve as building blocks for synthesizing complex organic compounds with specific functionalities.
Overall, the versatile structural properties of anthracenes contribute to their wide-ranging applications across multiple fields.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
DCA | 1217-45-4 | C16H8N2 |
![]() |
EAT | 95156-77-7 | C18H18O4 |
![]() |
HATT | 58519-07-6 | C20H20N6 |
![]() |
Aloin(mixture of A&B) | 8015-61-0 | C21H22O9 |
![]() |
ANTHRYLMETHYL OKADAATE | 157606-35-4 | C59H78O13 |
![]() |
Aloin | 1415-73-2 | C21H22O9 |
![]() |
Aloin B | 28371-16-6 | C21H22O9 |
![]() |
Anthralin dimer | 31991-54-5 | C28H18O6 |
![]() |
14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one | 380549-84-8 | C22H14N2O3 |
![]() |
NQDI-1 | 175026-96-7 | C19H13NO4 |
Related Literature
-
Beatrice Felber,Carlos Calle,Paul Seiler,Arthur Schweiger,François Diederich Org. Biomol. Chem., 2003,1, 1090-1093
-
Rong-Tao Zhang,Hui-Ping Xiao,Zhong Li,Min Wang,Yu-Feng Xie,Yi-Da Ye,Shou-Tian Zheng CrystEngComm, 2021,23, 2973-2981
-
Ana Fernández-la-Villa,Vanesa Bertrand-Serrador,Diego F. Pozo-Ayuso,Mario Castaño-Álvarez Anal. Methods, 2013,5, 1494-1501
-
Pil Seok Chae,Rohini R. Rana,Kamil Gotfryd,Søren G. F. Rasmussen,Andrew C. Kruse,Kyung Ho Cho,Stefano Capaldi,Emil Carlsson,Brian Kobilka,Claus J. Loland,Ulrik Gether,Surajit Banerjee,Bernadette Byrne,John K. Lee,Samuel H. Gellman Chem. Commun., 2013,49, 2287-2289
-
Ana Carolina de Oliveira Neves,Raimundo Fernandes de Araújo Júnior,Ana Luiza Cabral de Sá Leitão Oliveira,Aurigena Antunes de Araújo,Kássio Michell Gomes de Lima Analyst, 2014,139, 2423-2431
-
9. In vitro toxicity, apoptosis and antimicrobial effects of phyto-mediated copper oxide nanoparticles†V. Gopinath,S. Priyadarshini,A. R. Al-Maleki,M. Alagiri,Rosiyah Yahya,S. Saravanan,Jamuna Vadivelu RSC Adv., 2016,6, 110986-110995
-
Erwin G. Abucayon,Jia-Min Chu,Megan Ayala,Rahul L. Khade,Yong Zhang,George B. Richter-Addo Dalton Trans., 2021,50, 3487-3498
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5